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Introduction
4-Acetyl-2-(3,5-dimethylphenoxy) pyridine is a chemical compound with potential

applications in pharmaceutical and chemical research.[1] As with any novel or specialized

chemical, establishing and adhering to rigorous handling and storage protocols is paramount to

ensure the safety of laboratory personnel, the integrity of the compound, and the reproducibility

of experimental results. This guide provides a detailed overview of the recommended

procedures for the safe handling and storage of 4-Acetyl-2-(3,5-dimethylphenoxy) pyridine,

based on the available chemical data and established best practices for related pyridine

derivatives.

Disclaimer: No specific Safety Data Sheet (SDS) for 4-Acetyl-2-(3,5-dimethylphenoxy)
pyridine was publicly available at the time of this writing. The following protocols are based on

the known properties of structurally similar compounds, such as 4-Acetylpyridine and 2-

Acetylpyridine.[2][3][4][5][6] It is imperative to obtain and review the compound-specific SDS

from your supplier before commencing any work.
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Chemical and Physical Properties
A summary of the known physical and chemical properties of 4-Acetyl-2-(3,5-
dimethylphenoxy) pyridine is provided below. This information is critical for understanding the

compound's behavior and for designing appropriate handling and storage procedures.

Property Value Source

Molecular Formula C15H15NO2 MolCore[1]

Molecular Weight 241.29 g/mol MolCore[1]

Purity ≥ 98% MolCore[1]

Note: Further physical properties such as melting point, boiling point, and solubility for 4-
Acetyl-2-(3,5-dimethylphenoxy) pyridine are not readily available and should be determined

experimentally or obtained from the supplier-specific SDS.

For the related compound, 4-Acetylpyridine, the following properties are reported:

Property Value Source

Appearance
Colorless to light yellow or dark

amber liquid
Cole-Parmer, PubChem[2][7]

Melting Point 11 - 16 °C (52 - 61 °F)
MilliporeSigma, Fluorochem,

The Good Scents Company[8]

Boiling Point 212 - 220 °C (414 - 428 °F)

MilliporeSigma, PubChem, The

Good Scents Company,

Fluorochem[7][8]

Density ~1.1 g/cm³ at 25 °C (77 °F) MilliporeSigma, PubChem[7]

Flash Point > 87 °C (> 188 °F)
PubChem, The Good Scents

Company[7][8]

Solubility Soluble in water PubChem[7]
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Hazard Identification and Safety Precautions
Based on the hazard profiles of related acetylpyridine compounds, 4-Acetyl-2-(3,5-
dimethylphenoxy) pyridine should be handled as a potentially hazardous substance. The

primary hazards associated with similar compounds include:

Toxicity: Toxic or harmful if swallowed, in contact with skin, or if inhaled.

Irritation: Causes skin and serious eye irritation.[2][4][5] May cause respiratory tract irritation.

[2][4]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4-Acetyl-2-(3,5-dimethylphenoxy) pyridine:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat and closed-toe shoes are required. For larger quantities

or when there is a risk of splashing, additional protective clothing may be necessary.

Respiratory Protection: If working in a poorly ventilated area or if aerosols may be generated,

a NIOSH-approved respirator with an appropriate cartridge is recommended.

Handling Protocols
Adherence to proper handling procedures is crucial to minimize exposure and prevent

contamination.

General Handling
Ventilation: All handling of 4-Acetyl-2-(3,5-dimethylphenoxy) pyridine should be conducted

in a well-ventilated laboratory, preferably within a chemical fume hood.

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.
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Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with

soap and water after handling the compound.

Incompatible Materials: Keep the compound away from strong oxidizing agents, strong

acids, and strong reducing agents.[2][3][4]

Weighing and Aliquoting
The following workflow is recommended for accurately weighing and preparing solutions of 4-
Acetyl-2-(3,5-dimethylphenoxy) pyridine.

Preparation Weighing Aliquoting Cleanup

Don appropriate PPE Work in a certified fume hood Tare analytical balance with weigh boat Carefully dispense compound Record exact weight Add appropriate solvent to vessel Transfer weighed compound to vessel Ensure complete dissolution (sonicate if necessary) Label vial clearly Dispose of waste in designated containers Clean work area Remove and dispose of/clean PPE

Click to download full resolution via product page

Caption: Workflow for weighing and aliquoting 4-Acetyl-2-(3,5-dimethylphenoxy) pyridine.

Storage Protocols
Proper storage is essential for maintaining the stability and purity of 4-Acetyl-2-(3,5-
dimethylphenoxy) pyridine.

Storage Conditions
Container: Store in a tightly closed, original container.

Temperature: Store in a cool, dry place.[2][3] The recommended storage temperature should

be confirmed with the supplier's SDS.

Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g., argon

or nitrogen) to prevent potential degradation.[3]

Location: Store in a well-ventilated area away from incompatible materials.[2][3] The storage

area should be secure and accessible only to authorized personnel.
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Storage Conditions Storage Location Avoid Storing With

4-Acetyl-2-(3,5-dimethylphenoxy) pyridine Storage

Cool, Dry Place Tightly Closed Container Inert Atmosphere (Recommended) Well-Ventilated Area Secure/Authorized Access Strong Oxidizing Agents Strong Acids Strong Reducing Agents

Click to download full resolution via product page

Caption: Key storage considerations for 4-Acetyl-2-(3,5-dimethylphenoxy) pyridine.

Emergency Procedures
In the event of an emergency, follow these procedures and seek immediate medical attention.

First Aid Measures
If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a poison

center or doctor.

If on Skin: Immediately remove all contaminated clothing. Wash skin with plenty of soap and

water. If skin irritation occurs, get medical advice.[6]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[4][6]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.

Spill and Leak Procedures
Evacuate: Evacuate the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated.

Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.[2] Do

not use combustible materials.
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Collection: Collect the absorbed material into a suitable, labeled container for hazardous

waste disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Waste Disposal: Dispose of all contaminated materials as hazardous waste in accordance

with local, state, and federal regulations.

Conclusion
The protocols outlined in this document provide a framework for the safe handling and storage

of 4-Acetyl-2-(3,5-dimethylphenoxy) pyridine. By adhering to these guidelines, researchers

can minimize risks and ensure the integrity of their work. It is the responsibility of every user to

be familiar with the potential hazards and to handle this compound with the utmost care.

Always consult the supplier-specific Safety Data Sheet for the most accurate and

comprehensive information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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